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CAS No.: 869490-47-1

Cat. No.: S004125

Get Quote

Gosogliptin Fact Sheet

The table below summarizes key chemical and developmental data for Gosogliptin, which is essential for

researchers.

Property Description

DrugBank ID DB08382 [1]

Modality Small Molecule [1]

Chemical Formula C17H24F2N6O [1]

Average Molecular
Weight

366.4089 g/mol [1]

Mechanism of Action Dipeptidyl peptidase 4 (DPP-4) inhibitor [1]

Approval Status Not approved in the US or other regions (as of search date: 2025-11-14)

[1]

Clinical Trial Phase Phase 3 (Highest phase reached) [1]

Primary Indication (Trials) Type 2 Diabetes Mellitus, Renal Insufficiency, Chronic [1]
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Property Description

Synonyms/External IDs PF-00734200, PF-734200 [1]

Mechanism of Action & Experimental Context

Gosogliptin is a member of the "gliptin" class of drugs, which function as dipeptidyl peptidase-4 (DPP-4)

inhibitors [2] [3]. Understanding this mechanism is crucial for developing relevant bioassays.

Target Physiology: After eating, the gut releases incretin hormones, including Glucagon-like
Peptide-1 (GLP-1) and Glucose-dependent Insulinotropic Polypeptide (GIP). These hormones

stimulate insulin secretion in a glucose-dependent manner and are essential for postprandial glucose
control [4] [2].

Pathogenic Factor: The enzyme DPP-4 rapidly inactivates GLP-1 and GIP by cleaving them,
shortening their active lifespan. This is a key factor in the dysregulated glucose metabolism of Type 2

Diabetes [4] [2].
Drug Action: Gosogliptin inhibits the DPP-4 enzyme. This increases the concentration and prolongs

the activity of endogenous GLP-1 and GIP, leading to enhanced glucose-dependent insulin secretion
and better glycemic control [2] [3].

The following diagram illustrates this core mechanism and its physiological effects:
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Frequently Asked Questions for Researchers

Q1: What are the key clinical considerations for Gosogliptin based on its development status? A1: As

an investigational drug not yet approved in any region, its safety and efficacy profile is not fully established

[1]. Clinical trials have explored its use in Type 2 Diabetes Mellitus and, notably, in patients with Chronic

Renal Insufficiency, suggesting a potential focus for its application [1].

Q2: How does Gosogliptin compare to other DPP-4 inhibitors? A2: The search results do not provide a

direct head-to-head comparison. However, DPP-4 inhibitors as a class are generally considered to have a low

risk of hypoglycemia and are weight-gain neutral, making them a favorable option [2]. Gosogliptin is one of

several gliptins developed after the first-in-class sitagliptin [3].

Q3: What are the reported adverse effects of synthetic DPP-4 inhibitors? A3: While generally well-

tolerated, the class has been associated with certain adverse effects. Reported issues include gastrointestinal

disturbances, nasopharyngitis, allergic reactions, skin-related side effects, and musculoskeletal disorders [4].
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Some safety concerns have been raised regarding a potential increased risk of heart failure and pancreatitis,

though data is sometimes controversial [2] [3].

Suggested Pathways for Method Development

Since detailed Gosogliptin protocols are not available, here are actionable approaches to build your

troubleshooting guides:

Leverage Known Parameters: Use the chemical data from the Fact Sheet (e.g., molecular weight,

formula) to guide the development of analytical methods like LC-MS/MS for precise quantification of
the drug in biological samples.

Adapt from Broader Literature: The principles for discovering and testing DPP-4 inhibitory peptides
[4] and the use of proximal (target engagement) and distal (disease-related) biomarkers in the

sitagliptin development program [5] are highly relevant. You can adapt these established experimental
frameworks for Gosogliptin.

Focus on Target Engagement: A key precision method would be an assay for plasma DPP-4
activity, as this is a direct proximal biomarker of Gosogliptin's mechanism of action [5]. Correlating

this with distal biomarkers like blood glucose or active GLP-1 levels would be a robust strategy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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method-precision]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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